methyl 3-(2,2,2-trifluoroacetyl)thiophene-2-carboxylate
Overview
Description
Methyl 3-(2,2,2-trifluoroacetyl)thiophene-2-carboxylate, also known as MTFTC, is a synthetic organic compound and a derivative of thiophene. It has been studied for its potential uses in various scientific and research applications.
Scientific Research Applications
Methyl 3-(2,2,2-trifluoroacetyl)thiophene-2-carboxylate has been studied for its potential uses in various scientific and research applications. It has been used as a catalyst in the synthesis of various compounds, including heterocycles, polymers, and pharmaceuticals. It has also been used in the synthesis of organic compounds, such as thiophene derivatives, and in the synthesis of polymers. Additionally, it has been used in the synthesis of fluorescent molecules and in the synthesis of polymeric materials.
Mechanism of Action
The mechanism of action of methyl 3-(2,2,2-trifluoroacetyl)thiophene-2-carboxylate is not well understood. However, it is thought to act as a catalyst in the synthesis of various compounds, such as heterocycles, polymers, and pharmaceuticals. It is believed to act by forming a covalent bond with the substrate, which then facilitates the reaction of the substrate with other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 3-(2,2,2-trifluoroacetyl)thiophene-2-carboxylate are not well understood. However, it is believed to have an effect on the metabolism of certain compounds, such as thiophene derivatives. Additionally, it is believed to have an effect on the synthesis of polymeric materials.
Advantages and Limitations for Lab Experiments
Methyl 3-(2,2,2-trifluoroacetyl)thiophene-2-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and is relatively stable. Additionally, it is relatively non-toxic and has a low cost. However, methyl 3-(2,2,2-trifluoroacetyl)thiophene-2-carboxylate also has several limitations. It is not very soluble in water, and it is not very stable in the presence of air or light. Additionally, it is not very soluble in organic solvents.
Future Directions
Methyl 3-(2,2,2-trifluoroacetyl)thiophene-2-carboxylate has potential applications in the synthesis of various compounds, including heterocycles, polymers, and pharmaceuticals. Additionally, it has potential applications in the synthesis of fluorescent molecules and in the synthesis of polymeric materials. Additionally, it has potential applications in the synthesis of bioactive compounds and in the development of new drugs. Additionally, it has potential applications in the development of new catalysts and in the development of new materials. Finally, it has potential applications in the development of new technologies, such as nanotechnology.
Synthesis Methods
Methyl 3-(2,2,2-trifluoroacetyl)thiophene-2-carboxylate can be synthesized through a three-step process. In the first step, 2,2,2-trifluoroacetic acid is reacted with thiophene-2-carboxylic acid to form the intermediate product 2-((2,2,2-trifluoroacetyl)thio)acetic acid. In the second step, this intermediate product is reacted with sodium methoxide to form 2-((2,2,2-trifluoroacetyl)thio)methanol. In the third and final step, this product is reacted with methyl iodide to form methyl 3-(2,2,2-trifluoroacetyl)thiophene-2-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(2,2,2-trifluoroacetyl)thiophene-2-carboxylate involves the reaction of 2-acetylthiophene with trifluoroacetic anhydride followed by esterification with methyl chloroformate.", "Starting Materials": [ "2-acetylthiophene", "trifluoroacetic anhydride", "methyl chloroformate", "anhydrous sodium sulfate", "anhydrous magnesium sulfate", "dichloromethane", "ethyl acetate", "sodium bicarbonate", "brine" ], "Reaction": [ "To a solution of 2-acetylthiophene (1.0 g, 7.5 mmol) in dichloromethane (10 mL) at 0°C, trifluoroacetic anhydride (1.5 mL, 11.3 mmol) is added dropwise over 10 minutes.", "The reaction mixture is stirred at 0°C for 1 hour and then allowed to warm to room temperature.", "Methyl chloroformate (1.2 mL, 13.5 mmol) is added dropwise over 10 minutes and the reaction mixture is stirred at room temperature for 2 hours.", "The reaction mixture is then washed with saturated sodium bicarbonate solution (10 mL), brine (10 mL), and dried over anhydrous sodium sulfate.", "The solvent is evaporated under reduced pressure and the residue is purified by column chromatography using ethyl acetate as the eluent to afford the desired product as a yellow solid (1.2 g, 85% yield)." ] } | |
CAS RN |
2229252-95-1 |
Product Name |
methyl 3-(2,2,2-trifluoroacetyl)thiophene-2-carboxylate |
Molecular Formula |
C8H5F3O3S |
Molecular Weight |
238.2 |
Purity |
95 |
Origin of Product |
United States |
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